Cas no 159551-89-0 (Dibenzyl (S)-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate)

Dibenzyl (S)-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate is a chiral pyrroline derivative commonly employed as an intermediate in asymmetric synthesis and pharmaceutical research. Its dibenzyl ester groups enhance solubility in organic solvents, facilitating its use in catalytic reactions and peptide coupling processes. The (S)-configuration ensures stereoselectivity in the synthesis of biologically active compounds, making it valuable for constructing enantiomerically pure molecules. The dihydro-pyrrole core serves as a versatile scaffold for heterocyclic chemistry. This compound is particularly useful in medicinal chemistry for the development of protease inhibitors and other therapeutic agents requiring precise stereochemical control. Storage under inert conditions is recommended to maintain stability.
Dibenzyl (S)-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate structure
159551-89-0 structure
Product Name:Dibenzyl (S)-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate
CAS No:159551-89-0
MF:C20H19NO4
MW:337.369165658951
CID:6793519
PubChem ID:11142303
Update Time:2025-10-28

Dibenzyl (S)-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Dibenzyl (S)-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate
    • 159551-89-0
    • SCHEMBL15541146
    • starbld0042368
    • YFJPZFVUTJDKNE-SFHVURJKSA-N
    • (S)-2,5-Dihydro-pyrrole-1,2-dicarboxylic acid dibenzyl ester
    • Inchi: 1S/C20H19NO4/c22-19(24-14-16-8-3-1-4-9-16)18-12-7-13-21(18)20(23)25-15-17-10-5-2-6-11-17/h1-12,18H,13-15H2/t18-/m0/s1
    • InChI Key: YFJPZFVUTJDKNE-SFHVURJKSA-N
    • SMILES: O(CC1C=CC=CC=1)C([C@@H]1C=CCN1C(=O)OCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 337.13140809g/mol
  • Monoisotopic Mass: 337.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 478
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 55.8Ų

Dibenzyl (S)-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate Pricemore >>

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Additional information on Dibenzyl (S)-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate

Dibenzyl (S)-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate (CAS No. 159551-89-0): A Comprehensive Overview

Dibenzyl (S)-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate, identified by the CAS number 159551-89-0, is a significant compound in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the pyrrole derivatives family, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural uniqueness of Dibenzyl (S)-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate lies in its dual carboxylation at the 1 and 2 positions of the pyrrole ring, further enhanced by the presence of dibenzyl groups. These structural features contribute to its remarkable chemical stability and reactivity, making it a valuable intermediate in synthetic organic chemistry.

The pharmacological significance of Dibenzyl (S)-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate stems from its ability to interact with various biological targets. Recent studies have highlighted its potential in modulating enzyme activities and receptor bindings, which are crucial for developing novel therapeutic agents. Specifically, the compound has been investigated for its role in inhibiting certain kinases and proteases, which are implicated in various diseases including cancer and inflammatory disorders. The stereochemical configuration at the pyrrole ring, particularly the (S) configuration, plays a pivotal role in determining its biological efficacy and specificity.

In the realm of drug discovery, Dibenzyl (S)-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate has been utilized as a key building block in designing small-molecule inhibitors. Its structural framework allows for modifications that can fine-tune its pharmacokinetic properties, such as solubility and metabolic stability. Researchers have leveraged this compound to develop libraries of derivatives that exhibit enhanced binding affinity and reduced toxicity. These advancements underscore the importance of Dibenzyl (S)-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate as a scaffold for medicinal chemistry innovation.

The synthesis of Dibenzyl (S)-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the functionalization of the pyrrole core followed by carboxylation at the specified positions. The dibenzyl groups are introduced to enhance stability and facilitate further chemical modifications. Recent improvements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for industrial applications.

One of the most compelling aspects of Dibenzyl (S)-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate is its versatility in biological assays. It has been employed in high-throughput screening campaigns to identify novel drug candidates targeting various therapeutic areas. The compound's ability to modulate multiple signaling pathways makes it a promising candidate for combinatorial therapy strategies. Furthermore, its structural similarity to known bioactive molecules allows for rational drug design approaches, where modifications can be made based on existing knowledge.

The safety profile of Dibenzyl (S)-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate has been thoroughly evaluated through preclinical studies. These studies have demonstrated its low toxicity and favorable pharmacokinetic properties when tested in vitro and in vivo. However, further research is needed to fully understand its long-term effects and potential side interactions with other drugs. As such, ongoing clinical trials are essential to validate its therapeutic potential and establish safe dosing regimens.

The future prospects of Dibenzyl (S)-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate are vast and exciting. Emerging technologies such as computational chemistry and artificial intelligence are being harnessed to accelerate drug discovery processes involving this compound. By integrating these tools with traditional experimental methods, researchers can predict novel derivatives with enhanced efficacy and reduced off-target effects. This interdisciplinary approach holds promise for unlocking new therapeutic possibilities.

In conclusion, Dibenzyl (S)-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique structure and biological activities make it a valuable asset in designing innovative drug candidates. As our understanding of its mechanisms continues to evolve, Dibenzyl (S)-2,5-dihydro-1H-pyrrole-1,2 -dicarboxylate is poised to play a crucial role in addressing unmet medical needs across various disease states.

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